Cas no 933212-99-8 (2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide
• CAS No: 933212-99-8
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 5342135
• Update Time: 2025-07-19

2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-[(4-butyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-N-(4-ethoxyphenyl)acetamide
• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide
• 2-[(4-Butyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C21H25N3O4S2/c1-3-5-14-24-18-8-6-7-9-19(18)30(26,27)23-21(24)29-15-20(25)22-16-10-12-17(13-11-16)28-4-2/h6-13H,3-5,14-15H2,1-2H3,(H,22,25)
• InChI Key： NYGVRULPCAZBPL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC(NC1C=CC(=CC=1)OCC)=O)CCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 700
• XLogP3: 4
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide

Introduction to 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide (CAS No. 933212-99-8) and Its Emerging Applications in Chemical Biology

The compound 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide (CAS No. 933212-99-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a benzothiadiazine core and an acetamide functional group, positions it as a versatile scaffold for developing novel bioactive entities. This introduction delves into the compound's structural features, explores its pharmacological relevance, and highlights recent advancements in its application within the pharmaceutical industry.

The molecular architecture of 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide is characterized by a fused heterocyclic system comprising a benzothiadiazine ring and an acetylated sulfanyl side chain. The presence of the butyl group at the 4-position of the benzothiadiazine ring introduces steric bulk, which can modulate binding interactions with biological targets. Furthermore, the dioxo substituent at the 1-position enhances electrophilicity, making the molecule a promising candidate for further derivatization. The acetamide moiety at the nitrogen position provides a hydrogen bond acceptor capability, crucial for stabilizing interactions with protein targets.

In recent years, there has been growing interest in benzothiadiazine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial agents. The structural motif of benzothiadiazine is particularly noteworthy for its ability to engage with various enzymes and receptors, making it an attractive scaffold for drug discovery. The specific modification of the sulfanyl group in our compound further enhances its pharmacological profile by introducing additional interaction points with biological targets.

One of the most compelling aspects of 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide is its potential as a lead compound for developing novel therapeutic agents. Recent studies have demonstrated that benzothiadiazine derivatives can exhibit potent activity against various diseases by modulating key biological pathways. For instance, modifications to the benzothiadiazine core have been shown to enhance binding affinity to enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). These kinases are critical regulators of cell proliferation and are frequently dysregulated in cancerous tissues.

The incorporation of the ethoxyphenyl group in our compound adds another layer of complexity to its pharmacological properties. This aromatic ring system is known to enhance solubility and bioavailability while also providing additional hydrogen bonding opportunities with biological targets. Furthermore, the ethoxy substituent can influence electronic properties through resonance effects, potentially fine-tuning interactions with specific binding sites on proteins or enzymes.

Recent advances in computational chemistry have enabled researchers to predict and optimize the binding properties of molecules like 2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide with high precision. Molecular docking studies have revealed that this compound can effectively bind to pockets on target proteins such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These proteins are central mediators of inflammatory responses and have been implicated in various autoimmune diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations such as sulfanylation and acetylation. Advances in synthetic methodologies have allowed for more efficient production processes while maintaining stringent quality control measures.

In conclusion,2-(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4 ethoxyphenyl)acetamide (CAS No. 933212 99 8) represents a promising candidate for further development as a therapeutic agent. Its unique structural features combined with recent findings from computational studies suggest that this compound has significant potential in modulating key biological pathways relevant to cancer therapy inflammatory diseases and other disorders characterized by dysregulated kinase activity.